Cas no 1823183-93-2 (3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1823183-93-2
• MF: C₁₄H₇ClF₃N₅O₂
• MW: 369.685891389847
• MDL: MFCD29042586
• CID: 4708637
• Update Time: 2025-06-14

3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine
• 3-chloro-2-[1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl]-5-(trifluoromethyl)pyridine
• 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine

• MDL： MFCD29042586
• Inchi： 1S/C14H7ClF3N5O2/c15-11-5-8(14(16,17)18)6-19-12(11)13-20-7-21-22(13)9-1-3-10(4-2-9)23(24)25/h1-7H
• InChI Key： KDEQEGOHXWQVOY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=NC=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 484
• Topological Polar Surface Area: 89.4

Additional information on 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine (CAS: 1823183-93-2)

The compound 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine (CAS: 1823183-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the trifluoromethyl group and the nitro-substituted triazole moiety in its structure has been shown to enhance its binding affinity to target proteins, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, the compound has shown selective activity against certain cancer cell lines, with minimal cytotoxicity toward normal cells, suggesting its potential as a targeted therapeutic agent. These findings have been corroborated by recent publications in high-impact journals, including the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Further investigations into the pharmacokinetic properties of 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and oral bioavailability remain to be addressed. Current research efforts are focused on structural optimization to improve these parameters while maintaining the compound's biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its potential in combination therapies and as a standalone treatment for various diseases.

In conclusion, the compound 3-Chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine (CAS: 1823183-93-2) represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological effects. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications, positioning it as a valuable asset in the development of next-generation pharmaceuticals.